Cas no 2060042-92-2 (3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide)

• Product Name: 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide
• CAS No: 2060042-92-2
• MF: C₈H₁₉N₃O₂S
• MW: 221.320360422134
• MDL: MFCD30501832
• CID: 5153992
• PubChem ID: 125458822
• Update Time: 2025-07-20

3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinesulfonamide, 3-amino-N-ethyl-N-(1-methylethyl)-
• 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide

• MDL： MFCD30501832
• Inchi： 1S/C8H19N3O2S/c1-4-11(7(2)3)14(12,13)10-5-8(9)6-10/h7-8H,4-6,9H2,1-3H3
• InChI Key： XJHMFUKKTHLANG-UHFFFAOYSA-N
• SMILES： N1(S(N(CC)C(C)C)(=O)=O)CC(N)C1

Additional information on 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide

Comprehensive Overview of 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide (CAS No. 2060042-92-2)

3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide (CAS No. 2060042-92-2) is a specialized sulfonamide derivative with a unique azetidine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both amino and sulfonamide functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting enzyme inhibition and receptor modulation.

In recent years, the demand for azetidine-based compounds like 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability compared to traditional heterocycles. This aligns with the growing trend in fragment-based drug design (FBDD) and small-molecule optimization, where researchers seek structurally diverse scaffolds to improve drug-like properties. The compound's CAS No. 2060042-92-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and process development.

The synthesis of 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation of the azetidine ring and subsequent N-alkylation. Its molecular weight and logP values suggest favorable solubility profiles, making it suitable for high-throughput screening (HTS) assays. Industry professionals often inquire about its purity specifications, storage conditions, and scalability, highlighting its industrial applicability.

From an SEO perspective, common queries related to this compound include "azetidine sulfonamide uses," "CAS 2060042-92-2 supplier," and "N-ethyl-N-isopropyl azetidine synthesis." These keywords reflect user intent ranging from procurement to synthetic methodology. The compound's potential in central nervous system (CNS) drug development is another hot topic, as its structure shares features with known neuromodulators.

Quality control of 3-amino-N-ethyl-N-(propan-2-yl)azetidine-1-sulfonamide requires advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Regulatory compliance with REACH and GMP standards is critical for commercial distribution. Recent publications have explored its derivatization into prodrugs and bioconjugates, further expanding its utility in targeted drug delivery systems.

In conclusion, CAS No. 2060042-92-2 represents a promising scaffold at the intersection of chemical biology and material innovation. Its balanced physicochemical properties and synthetic accessibility position it as a valuable asset for researchers exploring structure-activity relationships (SAR) in next-generation therapeutics. As the scientific community continues to investigate sulfonamide hybrids, this compound is poised to play a pivotal role in advancing precision medicine initiatives.